Cas no 2225-40-3 (1H-2,1,3-Benzothiadiazin-4(3H)-one,3-methyl-, 2,2-dioxide)

1H-2,1,3-Benzothiadiazin-4(3H)-one,3-methyl-, 2,2-dioxide structure
2225-40-3 structure
Product Name:1H-2,1,3-Benzothiadiazin-4(3H)-one,3-methyl-, 2,2-dioxide
CAS No:2225-40-3
MF:C8H8N2O3S
MW:212.225720405579
CID:269970
PubChem ID:16684
Update Time:2025-04-19

1H-2,1,3-Benzothiadiazin-4(3H)-one,3-methyl-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1H-2,1,3-Benzothiadiazin-4(3H)-one,3-methyl-, 2,2-dioxide
    • 3-methyl-2,2-dioxo-1H-2λ<sup>6</sup>,1,3-benzothiadiazin-4-one
    • 3-Methyl-1H-2,1,3-benzothiadiazin-4(3H)-one 2,2-dioxide
    • DTXSID50944905
    • 1H-2,1,3-Benzothiadiazin-4(3H)-one, 3-methyl-2,2-dioxide
    • SCHEMBL11807174
    • 3-Methyl-2lambda~6~,1,3-benzothiadiazine-2,2,4(1H,3H)-trione
    • 1H-2,1,3-Benzothiadiazin-4(3H)-one, 3-methyl-, 2,2-dioxide
    • 3-Methyl-1H-2,1,3-benzothiadiazin-4(3H)-one 2,2-dioxide #
    • 2225-40-3
    • UYQCNKJNSGSECZ-UHFFFAOYSA-N
    • Inchi: 1S/C8H8N2O3S/c1-10-8(11)6-4-2-3-5-7(6)9-14(10,12)13/h2-5,9H,1H3
    • InChI Key: UYQCNKJNSGSECZ-UHFFFAOYSA-N
    • SMILES: S1(NC2C=CC=CC=2C(N1C)=O)(=O)=O

Computed Properties

  • Exact Mass: 212.02564
  • Monoisotopic Mass: 212.025563
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 74.9

Experimental Properties

  • Density: 1.449
  • Boiling Point: 388°C at 760 mmHg
  • Flash Point: 188.5°C
  • Refractive Index: 1.605
  • PSA: 66.48
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